[(4-Ethoxyphenyl)sulfanyl]acetonitrile

• Molecular Formula: C10H11NOS
• Molecular Weight: 193.27 g/mol
• IUPAC Name: 2-(4-ethoxyphenyl)sulfanylacetonitrile
• InChI: InChI=1S/C10H11NOS/c1-2-12-9-3-5-10(6-4-9)13-8-7-11/h3-6H,2,8H2,1H3
• InChI Key: YSWNRJGNVIROEM-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)SCC#N

Description

[(4-Ethoxyphenyl)sulfanyl]acetonitrile is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as 4-Ethoxyphenylthioacetonitrile or 4-Ethoxyphenylsulfanylacetonitrile. It is a colorless to light yellow liquid with a molecular formula of C10H11NO2S and a molecular weight of 213.27 g/mol.

Mechanism of Action

The exact mechanism of action of [(4-Ethoxyphenyl)sulfanyl]acetonitrile is not fully understood. However, it is believed that this compound may act as an inhibitor of certain enzymes or proteins that are involved in disease progression.
Biochemical and Physiological Effects:
Studies have shown that [(4-Ethoxyphenyl)sulfanyl]acetonitrile has various biochemical and physiological effects. This compound has been found to exhibit anti-inflammatory, anti-tumor, and anti-cancer properties. It has also been shown to have neuroprotective effects and may be useful in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

[(4-Ethoxyphenyl)sulfanyl]acetonitrile has several advantages for lab experiments. It is relatively easy to synthesize and is stable under normal laboratory conditions. However, this compound may have limited solubility in certain solvents, which may pose challenges for certain experiments.

Future Directions

There are several future directions for research on [(4-Ethoxyphenyl)sulfanyl]acetonitrile. One potential direction is the further investigation of its potential as a drug candidate for the treatment of various diseases. Another direction is the study of its mechanism of action and the identification of its molecular targets. Additionally, the development of more efficient synthesis methods for this compound may also be an area of future research.

Synthesis Methods

The synthesis of [(4-Ethoxyphenyl)sulfanyl]acetonitrile can be achieved through various methods. One of the most common methods is the reaction of 4-ethoxybenzyl chloride with potassium thioacetate in the presence of a base such as potassium carbonate. The resulting product is then treated with sodium cyanide to yield [(4-Ethoxyphenyl)sulfanyl]acetonitrile.

Scientific Research Applications

[(4-Ethoxyphenyl)sulfanyl]acetonitrile has been extensively studied for its potential applications in various fields of scientific research. One of the most significant applications is in the field of medicinal chemistry, where this compound has shown promising results as a potential drug candidate for the treatment of various diseases.